Cas no 205985-96-2 (2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde)

• Product Name: 2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde
• CAS No: 205985-96-2
• MF: C₁₀H₇NO₆
• MW: 237.165683031082
• MDL: MFCD00216499
• CID: 289086
• PubChem ID: 2736541
• Update Time: 2025-04-19

2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(1-formyl-2-oxoethyl)-3-nitro-
• 2-(4-CARBOXY-2-NITROPHENYL)MALONDIALDEHYDE
• 2-(4-Hydroxycarbonyl-2-nitrophenyl)-malondialdehyde
• 2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde
• AC1MC5TC
• Ambpe2000316
• CTK8F0418
• KB-105304
• MolPort-001-769-157
• Benzoic acid, 4-(1-formyl-2-oxoethyl)-3-nitro-
• 2-(4-HYDROXYCARBONYL-2-NITROPHENYL)MALONDIALDEHYDE, 95
• 205985-96-2
• DTXSID00371429
• 4-(1-Formyl-2-oxoethyl)-3-nitrobenzoic acid
• AKOS027379283
• 4-(1, 3-dioxopropan-2-yl)-3-nitrobenzoic acid
• 4-(1,3-dioxopropan-2-yl)-3-nitrobenzoic acid
• MFCD00216499
• 4-(1,3-dioxopropan-2-yl)-3-nitrobenzoicacid
• CS-0336512
• SCHEMBL2561554
• FT-0643923
• DB-045303

• MDL： MFCD00216499
• Inchi： 1S/C10H7NO6/c12-4-7(5-13)8-2-1-6(10(14)15)3-9(8)11(16)17/h1-5,7H,(H,14,15)
• InChI Key： VFPWGRRTVZRIRQ-UHFFFAOYSA-N
• SMILES： O=CC(C=O)C1C=CC(C(=O)O)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.01948
• Monoisotopic Mass: 237.02733694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 0.4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 199-201(dec.)
• PSA: 120.57
• Solubility: Not available

2-(4-Hydroxycarbonyl-2-nitrophenyl)malondialdehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives